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Compound of Interest

Compound Name: trans-Caffeoyl-6-O-D-gluconic acid

Cat. No.: B13733806 Get Quote

Technical Support Center: Caffeic Acid
Derivative Analysis by HPLC
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals improve the

resolution of caffeic acid derivatives in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide
Poor resolution, broad peaks, and peak tailing are common issues encountered during the

HPLC analysis of caffeic acid and its derivatives. This guide provides a systematic approach to

troubleshooting these problems.
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Caption: Relationship between HPLC parameters and resolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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